Cas no 23550-40-5 (4-Methyl-4-(methylthio)pentan-2-one)

4-Methyl-4-(methylthio)pentan-2-one structure

23550-40-5 structure

Product Name:4-Methyl-4-(methylthio)pentan-2-one

CAS No:23550-40-5

MF:C₇H₁₄OS

MW:146.250461101532

MDL:MFCD00049253

CID:52322

PubChem ID:24901675

Update Time:2025-04-18

4-Methyl-4-(methylthio)pentan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-4-(methylthio)pentan-2-one
- 4-(Methylthio)-4-methyl-2-pentanone
- 4-Methylthio-4-methyl-2-pentanone
- 4-METHYL-4-(METHYLTHIO)-2-PENTANON
- 4-methyl-4-methylsulfanylpentan-2-one
- 4,4-dimethyl-5-thiahexan-2-one
- 4-methyl-4-methylsulfanyl-pentan-2-one
- UNII-G69HK72Q3Y
- 4-Methyl-4-(methylmercapto)pentan-2-one
- 2-Pentanone, 4-methyl-4-(methylthio)-
- 4-Methyl-4-Methylthio-2-Pentanone
- 4-Methyl-4-(methylthio)-2-pentanone
- G69HK72Q3Y
- FEMA No. 3376
- cassis pentanone
- Corps Cassis
- 4-Methylmercapto-4-methylpentan-2-one
- KSC490E2N
- Jsp0
- MDL： MFCD00049253
- Inchi： 1S/C7H14OS/c1-6(8)5-7(2,3)9-4/h5H2,1-4H3
- InChI Key： DHANVOSHQILVNQ-UHFFFAOYSA-N
- SMILES： CSC(CC(=O)C)(C)C

Computed Properties

Exact Mass: 146.07700
Monoisotopic Mass: 146.077
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1
Topological Polar Surface Area: 42.4

Experimental Properties

Color/Form: Colorless liquid, similar to fruit flavor
Density: 0.964
Boiling Point: 78 ºC (15 mmHg)
Flash Point: 113 ºC
Refractive Index: 1.472
PSA: 42.37000
LogP: 2.10710
FEMA: 3376
Solubility: Not determined

4-Methyl-4-(methylthio)pentan-2-one Security Information

Hazardous Material transportation number：1224
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36/37/39
PackingGroup：II
TSCA：Yes
Packing Group：II
Packing Group：II
Risk Phrases：R36/37/38

4-Methyl-4-(methylthio)pentan-2-one Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Methyl-4-(methylthio)pentan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KQ401-5g	4-Methyl-4-(methylthio)pentan-2-one	23550-40-5	99%	5g	￥91.0	2022-02-28
TRC	M240590-5g	4-Methyl-4-(methylthio)pentan-2-one	23550-40-5		5g	$ 125.00	2022-06-04
TRC	M240590-10g	4-Methyl-4-(methylthio)pentan-2-one	23550-40-5		10g	$ 205.00	2022-06-04
TRC	M240590-25g	4-Methyl-4-(methylthio)pentan-2-one	23550-40-5		25g	$ 405.00	2022-06-04
Ambeed	A102876-5g	4-Methyl-4-methylthio-2-pentanone	23550-40-5	98%	5g	$6.0	2024-07-28
Ambeed	A102876-25g	4-Methyl-4-methylthio-2-pentanone	23550-40-5	98%	25g	$29.0	2024-07-28
Ambeed	A102876-100g	4-Methyl-4-methylthio-2-pentanone	23550-40-5	98%	100g	$73.0	2024-07-28
abcr	AB132334-25 g	4-Methyl-4-methylthio-2-pentanone, 98%; .	23550-40-5	98%	25g	€108.70	2023-04-04
abcr	AB132334-100 g	4-Methyl-4-methylthio-2-pentanone, 98%; .	23550-40-5	98%	100g	€178.70	2023-04-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M76030-25g	4-methyl-4-methylsulfanylpentan-2-one	23550-40-5	98%	25g	￥194.0	2022-04-27

4-Methyl-4-(methylthio)pentan-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:23550-40-5)4-Methylthio-4-methyl-2-pentanone

Order Number:sfd15632

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:23550-40-5)4-甲硫基-4-甲基-2-戊酮

Order Number:LE2473044

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:40

Price ($):discuss personally

Email:18501500038@163.com

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